Cas no 1625281-54-0 (N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide)

• Product Name: N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide
• CAS No: 1625281-54-0
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 5938184
• PubChem ID: 86864913
• Update Time: 2025-06-08

N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6727159
• Z915594082
• N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide
• AKOS030762536
• 5-N-(1-cyanoethyl)-2-phenyl-3,4-dihydropyrazole-3,5-dicarboxamide
• 1625281-54-0

• Inchi： 1S/C14H15N5O2/c1-9(8-15)17-14(21)11-7-12(13(16)20)19(18-11)10-5-3-2-4-6-10/h2-6,9,12H,7H2,1H3,(H2,16,20)(H,17,21)
• InChI Key： RXUXRPBZAUEGAK-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C(NC(C#N)C)=O)=NN1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 285.12257474g/mol
• Monoisotopic Mass: 285.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide

Research Brief on N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide (CAS: 1625281-54-0)

N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide (CAS: 1625281-54-0) is a novel pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and signal transduction pathways. The growing body of research on this molecule underscores its significance as a candidate for drug development and biochemical studies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide. One key area of investigation involves its interaction with specific protein targets, such as kinases and phosphatases, which play critical roles in cellular signaling. Preliminary findings suggest that this compound exhibits selective inhibition of certain kinase isoforms, making it a potential lead compound for the development of targeted therapies in oncology and inflammatory diseases.

In addition to its kinase inhibitory properties, N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide has been evaluated for its pharmacokinetic and pharmacodynamic profiles. Recent in vitro and in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, along with a manageable toxicity profile. These findings are crucial for advancing the compound through preclinical development stages and optimizing its therapeutic index.

The synthesis and structural optimization of N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide have also been explored to enhance its biological activity and selectivity. Researchers have employed various synthetic strategies, including structure-activity relationship (SAR) studies, to identify key functional groups that contribute to its efficacy. These efforts have led to the development of analogs with improved potency and reduced off-target effects, further solidifying its potential as a drug candidate.

Looking ahead, ongoing research aims to validate the therapeutic potential of N3-(1-cyanoethyl)-1-phenyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxamide in disease models and clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible medical applications. As the understanding of this compound's mechanisms and applications continues to expand, it holds promise for addressing unmet medical needs in various therapeutic areas.